Cas no 1690227-88-3 ((2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid)
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid
- EN300-1299435
- 1690227-88-3
-
- Inchi: 1S/C8H13NO4/c9-6(8(11)12)3-7(10)5-1-2-13-4-5/h5-6H,1-4,9H2,(H,11,12)/t5?,6-/m0/s1
- InChI Key: HYAPQTXYYOXMGF-GDVGLLTNSA-N
- SMILES: O1CCC(C(C[C@@H](C(=O)O)N)=O)C1
Computed Properties
- Exact Mass: 187.08445790g/mol
- Monoisotopic Mass: 187.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 89.6Ų
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1299435-0.05g |
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid |
1690227-88-3 | 0.05g |
$1261.0 | 2023-05-26 | ||
| Enamine | EN300-1299435-0.1g |
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid |
1690227-88-3 | 0.1g |
$1320.0 | 2023-05-26 | ||
| Enamine | EN300-1299435-0.25g |
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid |
1690227-88-3 | 0.25g |
$1381.0 | 2023-05-26 | ||
| Enamine | EN300-1299435-0.5g |
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid |
1690227-88-3 | 0.5g |
$1440.0 | 2023-05-26 | ||
| Enamine | EN300-1299435-1.0g |
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid |
1690227-88-3 | 1g |
$1500.0 | 2023-05-26 | ||
| Enamine | EN300-1299435-2.5g |
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid |
1690227-88-3 | 2.5g |
$2940.0 | 2023-05-26 | ||
| Enamine | EN300-1299435-5.0g |
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid |
1690227-88-3 | 5g |
$4349.0 | 2023-05-26 | ||
| Enamine | EN300-1299435-10.0g |
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid |
1690227-88-3 | 10g |
$6450.0 | 2023-05-26 | ||
| Enamine | EN300-1299435-50mg |
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid |
1690227-88-3 | 50mg |
$1068.0 | 2023-09-30 | ||
| Enamine | EN300-1299435-100mg |
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid |
1690227-88-3 | 100mg |
$1119.0 | 2023-09-30 |
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid
(2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid and CAS No. 1690227-88-3: A Comprehensive Overview in Modern Chemical Biology
The compound (2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid, identified by the CAS number 1690227-88-3, represents a significant area of interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and structural features, has garnered attention due to its potential applications in drug discovery, enzyme inhibition, and the development of novel therapeutic agents. The detailed exploration of this compound not only highlights its chemical properties but also integrates the latest advancements in synthetic methodologies and biological activities.
In the realm of chemical biology, the stereochemistry of a molecule plays a pivotal role in determining its biological efficacy. The (S)-configuration at the second carbon atom in (2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid is particularly noteworthy, as it influences the molecule's interactions with biological targets. Recent studies have demonstrated that chiral molecules often exhibit distinct pharmacological profiles compared to their racemic counterparts. This specificity is attributed to the differential binding affinities and enzyme interactions, which can significantly impact therapeutic outcomes.
The structural motif of (2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid incorporates an oxo group and an oxolane ring, elements that are frequently found in biologically active compounds. The oxolane ring, in particular, has been implicated in various pharmacological activities due to its ability to stabilize reactive intermediates and enhance binding affinity. Current research is exploring how modifications to this moiety can fine-tune the biological activity of the compound, making it a valuable scaffold for drug development.
From a synthetic chemistry perspective, the preparation of (2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid presents both challenges and opportunities. The synthesis must navigate stereocontrol to ensure the correct (S)-configuration at the key stereocenter. Advances in asymmetric synthesis, including enzymatic catalysis and chiral auxiliary strategies, have enabled more efficient and scalable production methods. These innovations not only improve yield but also reduce environmental impact, aligning with the growing emphasis on sustainable chemistry.
Biological studies have begun to uncover the potential therapeutic applications of (2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid. Initial investigations suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic pathways relevant to diseases such as diabetes and cancer. The oxolane ring's interaction with biological targets remains a focal point for further research, as it may provide insights into developing selective inhibitors with reduced side effects.
The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like (2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid. Molecular modeling techniques are being employed to predict binding affinities and optimize lead structures before experimental validation. This interdisciplinary approach not only enhances efficiency but also fosters a deeper understanding of structure-function relationships, guiding future synthetic efforts.
In conclusion, (2S)-2-amino-4-oxo-4-(oxolan-3-yb)butanoic acid (CAS No. 1690227-88-3) stands as a testament to the innovative spirit of modern chemical biology. Its unique structural features and promising biological activities make it a compelling candidate for further exploration. As research continues to evolve, this compound is poised to contribute significantly to the development of novel therapeutics that address complex diseases.
1690227-88-3 ((2S)-2-amino-4-oxo-4-(oxolan-3-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)